4-[(3,4-Difluorophenoxy)methyl]piperidine hydrochloride

• IUPAC Name: 4-[(3,4-difluorophenoxy)methyl]piperidine;hydrochloride
• InChI: InChI=1S/C12H15F2NO.ClH/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9;/h1-2,7,9,15H,3-6,8H2;1H
• InChI Key: SILMBTSXGIERPB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1COC2=CC(=C(C=C2)F)F.Cl
• Molecular Formula: C12H16ClF2NO
• Molecular Weight: 263.71 g/mol
• CAS No.: 1050509-63-1

Description

“4-[(3,4-Difluorophenoxy)methyl]piperidine hydrochloride” is a chemical compound with the molecular formula C12H15F2NO•HCl. It has a molecular weight of 263.71. It is a solid substance.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H15F2NO.ClH/c13-11-4-3-10(6-12(11)14)16-8-9-2-1-5-15-7-9;/h3-4,6,9,15H,1-2,5,7-8H2;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 263.71. The compound should be stored in a refrigerator.

Scientific Research Applications

Spectroscopic and Structural Analysis

• Spectral Characterization and Structural Analysis : The compound has been subject to detailed spectroscopic characterization, revealing insights into its structure and stability. For instance, the paper by Munigela et al. (2008) discusses the spectral characterization of degradation impurities of paroxetine hydrochloride hemihydrate, a compound related to 4-[(3,4-Difluorophenoxy)methyl]piperidine hydrochloride, providing insights into its molecular structure and degradation pathways (Munigela et al., 2008).

• Crystal and Molecular Structure Studies : The crystal and molecular structures of various piperidine derivatives, including those similar to this compound, have been extensively studied. For example, Arulraj et al. (2020) explored the structural aspects of a piperidin-4-one derivative, contributing to a deeper understanding of the conformational dynamics of such compounds (Arulraj et al., 2020).

Synthesis and Chemical Properties

• Synthesis Approaches : Research has focused on developing efficient synthesis methods for compounds structurally similar to this compound. For instance, a study by Zheng Rui (2010) presents a synthesis approach for a closely related compound, demonstrating the methodologies and efficiencies in synthesizing such chemical structures (Zheng Rui, 2010).

Applications in Medicinal Chemistry

• Development of Bioactive Compounds : The structural framework of this compound has been explored in the context of developing bioactive compounds. For example, studies have investigated its derivatives as potential candidates in medicinal chemistry, exploring their bioactivity and interactions with biological targets (Finke et al., 2001).

• Molecular Interaction Studies : There's an interest in understanding how such compounds interact at the molecular level, which is crucial for their application in drug design. For example, Kaya et al. (2016) conducted quantum chemical and molecular dynamic simulation studies on piperidine derivatives to predict their interaction efficiencies, which is relevant for understanding the interaction properties of this compound (Kaya et al., 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s important to handle this compound with appropriate safety measures.